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Characterization Methods and Data

The table below summarizes the techniques used to characterize Calceolarioside B and the key data

available from the search results.

Analytical
Method

Reported Data & Purpose Source / Reference

NMR
Spectroscopy

Confirmed that (^1)H-NMR, (^{13})C-NMR, and (^{31})P-
NMR spectra were obtained and correspond to the assigned

structure. [1]

Certificate of
Analysis (Carl

ROTH) [1]

HPLC Purity confirmed via HPLC; specific method details not

provided. [1]

Certificate of

Analysis (Carl
ROTH) [1]

UHPLC-FT-ICR-
MS

Used for comprehensive profiling in a complex matrix
(Lianhua Qingwen capsule); identifies molecular formula,

mass, and fragments. [2]

Research Article
(2024) [2]

Detailed Experimental Protocols

For researchers looking to implement these methods, here are the detailed experimental conditions.
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For UHPLC-MS Analysis in Complex Mixtures

This protocol is adapted from a study profiling traditional Chinese medicine, suitable for identifying

Calceolarioside B in a natural product extract [2].

Instrumentation: Agilent 1260 UPLC system coupled to a Bruker Solarix 7.0T FT-ICR mass

spectrometer.
Chromatography Conditions:

Column: ACQUITY UPLC HSS T3 (2.1 mm × 100 mm, 1.8 µm).
Mobile Phase: (A) 0.1% formic acid in water; (B) Acetonitrile.

Gradient Elution: | Time (min) | %B | | :--- | :--- | | 0 | 8% | | 2 | 20% | | 20 | 50% | | 26 | 98% | |
26-33 | 98% (isocratic) |

Flow Rate: 0.30 mL/min.
Column Temperature: 35 °C.

Injection Volume: 10 µL.
Mass Spectrometry Conditions:

Ionization: ESI in both positive and negative ion modes.
Scan Range: m/z 100–1200.

Capillary Voltage: 4.5 kV.
Dry Gas Temperature: 200 °C.

Dry Gas Flow: 8 L/min.
Nebulizer Gas Pressure: 4 bar.

For Sample Preparation

Extraction: A sample (e.g., 0.35 g of capsule powder) is ultrasonicated with 7 mL of a solvent (e.g.,

water, methanol) for 30 minutes.
Dilution: The extract is diluted to a final concentration of 0.05 g/mL.

Filtration: The solution is filtered through a 0.22 µm membrane before analysis [2].

Workflow for Compound Characterization

The following diagram illustrates the typical workflow for characterizing a compound like Calceolarioside

B using the techniques described above:
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Crude Sample
(Plant Extract/Powder)

Sample Preparation
1. Weigh sample

2. Ultrasonic extraction
3. Dilution

4. Filtration (0.22µm)

HPLC/UHPLC Separation

Mass Spectrometry (MS)
• Molecular formula

• Exact mass
• Fragmentation pattern

NMR Spectroscopy
• 1H-NMR: Proton environment
• 13C-NMR: Carbon skeleton

• Structure verification

Data Integration & Analysis
• Confirm molecular structure

• Assess compound purity

Click to download full resolution via product page

Key Findings and Practical Notes

Structural Confirmation: The combination of NMR and MS is essential. NMR provides definitive

proof of the molecular structure and stereochemistry, while MS confirms the molecular formula and
mass [3] [1].

Purity Assessment: HPLC is the standard method for determining the purity of a prepared sample, a
critical step before biological testing [1].

Application in Research: The UHPLC-FT-ICR-MS method highlights how Calceolarioside B can be
identified and studied within a complex mixture of hundreds of other compounds, which is often the
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case in natural product research [2].

How to Proceed Further

Contact Suppliers: For specific NMR chemical shifts and HPLC chromatograms, I recommend
contacting the manufacturers (e.g., Carl ROTH, BioCrick) directly. They often provide detailed

Certificates of Analysis (CoA) with this specific data upon request [3] [1].
Consult Specialized Databases: Searching dedicated spectral databases (like those from Wiley,

NIST, or ACD/Labs) would be the most reliable way to find published NMR and MS spectra for this
compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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